Cas no 1533911-89-5 (2-1-(1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine
• CAS No: 1533911-89-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6428777
• PubChem ID: 83673819
• Update Time: 2025-05-30

2-1-(1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine
• 1533911-89-5
• EN300-1987512
• 2-[1-(1,3-dioxaindan-5-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C13H17NO2/c1-12(2,14)13(5-6-13)9-3-4-10-11(7-9)16-8-15-10/h3-4,7H,5-6,8,14H2,1-2H3
• InChI Key： HDPQMPYZDIAONJ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-1-(1,3-dioxaindan-5-yl)cyclopropylpropan-2-amine

2-(1-(1,3-Dioxaindan-5-yl)cyclopropyl)propan-2-amine: A Comprehensive Overview

2-(1-(1,3-Dioxaindan-5-yl)cyclopropyl)propan-2-amine, also identified by the CAS number 1533911-89-5, is a compound of significant interest in contemporary chemical research. This molecule, with its unique structural features, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science. The compound's structure, which includes a cyclopropane ring fused with a dioxaindane moiety, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in organic synthesis due to their strain-induced reactivity. The dioxaindane component of this molecule adds further complexity, offering opportunities for functionalization and modulation of physical properties. Researchers have explored the synthesis of this compound through various routes, including ring-closing metathesis and other transition-metal-catalyzed reactions. These methods have not only improved the efficiency of synthesis but also opened avenues for the creation of analogous compounds with tailored functionalities.

The dioxaindane ring system in 2-(1-(1,3-dioxaindan-5-yl)cyclopropyl)propan-2-amine is particularly noteworthy. This system, characterized by its six-membered ring with two oxygen atoms, exhibits unique electronic and steric properties. These properties make it an attractive scaffold for drug design, as they can influence bioavailability and target specificity. Recent advancements in medicinal chemistry have leveraged such frameworks to develop potential leads for treating various diseases, including cancer and neurodegenerative disorders.

Moreover, the presence of the cyclopropyl group introduces additional strain into the molecule, which can enhance reactivity in certain chemical transformations. This feature has been exploited in catalytic processes where strain-release mechanisms play a critical role. For instance, studies have demonstrated that this compound can act as a precursor in the synthesis of more complex structures, such as macrocycles and polycyclic compounds.

In terms of applications, 2-(1-(1,3-dioxaindan-5-yl)cyclopropyl)propan-2-amine has shown promise in materials science as well. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in self-assembled monolayers and other nanostructured materials. Additionally, its thermal stability and mechanical properties are being investigated for potential use in high-performance polymers.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms and evaluating toxicity profiles under various conditions. These studies are essential for ensuring sustainable practices in chemical manufacturing and minimizing environmental risks associated with this compound.

In conclusion, 2-(1-(1,3-dioxaindan-5-yl)cyclopropyl)propan-2-amine (CAS No: 1533911-89-5) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.